Cas no 86406-07-7 (methyl DL-methionate)

methyl DL-methionate structure
methyl DL-methionate structure
Product Name:methyl DL-methionate
CAS No:86406-07-7
MF:C16H12O2S
MW:268.330283164978
CID:889516
PubChem ID:339167
Update Time:2025-04-19

methyl DL-methionate Chemical and Physical Properties

Names and Identifiers

    • methyl DL-methionate
    • Einecs 256-133-1
    • 5-methoxy-2-phenylthiochromen-4-one
    • CHEMBL294017
    • 5-Methoxy-2-phenyl-thiochromen-4-one
    • 4H-1-Benzothiopyran-4-one, 5-methoxy-2-phenyl-
    • NSC364352
    • NSC-364352
    • 5-Methoxy-2-phenyl-4H-thiochromen-4-one
    • 2Ph5MeO-Bzthiopyran4one
    • DTXSID30320788
    • 86406-07-7
    • Inchi: 1S/C16H12O2S/c1-18-13-8-5-9-14-16(13)12(17)10-15(19-14)11-6-3-2-4-7-11/h2-10H,1H3
    • InChI Key: ZDXFSBAMCGHZIK-UHFFFAOYSA-N
    • SMILES: S1C(=CC(C2C(=CC=CC1=2)OC)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 268.05580079g/mol
  • Monoisotopic Mass: 268.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 51.6Ų
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